![molecular formula C25H21F3N2O2S B2667279 2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide CAS No. 851412-46-9](/img/structure/B2667279.png)
2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . This structure is attached to a sulfanyl group, which is then connected to an acetamide group with a trifluoromethoxy phenyl substituent.Scientific Research Applications
Molecular Docking and Synthesis
A study focused on the design-based synthesis of an indole acetamide derivative, demonstrating its potential in anti-inflammatory applications through molecular docking analysis targeting cyclooxygenase COX-1 and 2 domains. This research involved geometrical optimization and interaction energy studies, highlighting the compound's stability and electronic charge transfer within the molecule through analyses such as Frontier molecular orbitals and Hirshfeld surface analysis (Al-Ostoot et al., 2020).
Antimicrobial Applications
Another area of research explored the synthesis of new thiazolidin-4-One derivatives to determine their antimicrobial activity. The synthesized compounds showed in vitro antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli, as well as antifungal activity, demonstrating the compound's relevance in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
Antioxidant Properties
Research on the synthesis and evaluation of certain derivatives for their antioxidant properties revealed considerable activity, with some compounds exhibiting remarkable activity at low concentrations. This suggests the potential of these derivatives in developing new antioxidant agents, especially those with substituted phenyl rings (Gopi & Dhanaraju, 2020).
Antiviral and Virucidal Activity
The antiviral and virucidal activities of synthesized derivatives were also assessed, showing potential in reducing viral replication of tested viruses. This indicates the compound's applicability in antiviral research and therapy development (Wujec et al., 2011).
Structural and Antimicrobial Screening
The synthesis, structural elucidation, and antimicrobial screening of derivatives bearing a sulfonamide moiety highlighted the synthesis of heterocyclic compounds incorporating the sulfamoyl moiety as potential antimicrobial agents. This work demonstrated the compounds' efficacy against bacterial and fungal strains, emphasizing the structure-activity relationship in antimicrobial applications (Darwish et al., 2014).
properties
IUPAC Name |
2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21F3N2O2S/c1-17-6-2-3-7-18(17)14-30-15-23(21-8-4-5-9-22(21)30)33-16-24(31)29-19-10-12-20(13-11-19)32-25(26,27)28/h2-13,15H,14,16H2,1H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPSADAVGRUXRJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.